![molecular formula C7H12O3 B1594145 5-Methyl-4-oxohexanoic acid CAS No. 41654-04-0](/img/structure/B1594145.png)
5-Methyl-4-oxohexanoic acid
Overview
Description
5-Methyl-4-oxohexanoic acid is a chemical compound with the molecular formula C7H12O3 . It has an average mass of 144.168 Da and a mono-isotopic mass of 144.078644 Da . It is also known by other names such as 5-Methyl-4-oxo-hexanoic acid and Hexanoic acid, 5-methyl-4-oxo- .
Molecular Structure Analysis
The molecular structure of this compound consists of 7 carbon atoms, 12 hydrogen atoms, and 3 oxygen atoms . It has several freely rotating bonds and accepts 3 hydrogen bonds .Physical And Chemical Properties Analysis
This compound has a density of 1.1±0.1 g/cm3, a boiling point of 260.2±13.0 °C at 760 mmHg, and a flash point of 125.4±16.3 °C . It has a molar refractivity of 36.0±0.3 cm3 and a molar volume of 136.2±3.0 cm3 . It has a polar surface area of 54 Å2 and a polarizability of 14.3±0.5 10-24 cm3 .Scientific Research Applications
1. Intermediate in Synthesis of Bioactive Compounds
5-Methyl-4-oxohexanoic acid and its derivatives serve as intermediates in the synthesis of various bioactive compounds. For instance, it is used in the preparation of leukotriene B4, a lipoxygenase-derived metabolite of arachidonic acid, which is significant in mediating inflammatory responses (Hayes & Wallace, 1990).
2. Role in Organic Synthesis
This compound is involved in various organic synthesis processes. For example, it is a precursor in the synthesis of γ-Keto Esters, which are important in the formation of complex organic molecules (Ronsheim, Hilgenkamp, & Zercher, 2003).
3. Utilization in Biotin Synthesis
This compound is instrumental in the regioselective chlorination processes used in the synthesis of biotin (Vitamin H). This application is significant in the pharmaceutical and nutritional supplement industries (Zav’yalov et al., 2006).
4. Involvement in Spectrometric Studies
It is characterized in mass spectrometric studies for understanding the fragmentation mechanisms in the gas phase. Such research provides insights into the properties of small oxocarboxylic acids, which are vital in analytical chemistry (Kanawati et al., 2007).
5. Precursor in Capsaicinoid Synthesis
This compound is also used in the synthesis of dihydrocapsaicinoids, which are analogs of capsaicin, a compound known for its use in pain relief and its role in the spicy flavor of chili peppers (Kaga, Miura, & Orito, 1989).
Safety and Hazards
Properties
IUPAC Name |
5-methyl-4-oxohexanoic acid | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H12O3/c1-5(2)6(8)3-4-7(9)10/h5H,3-4H2,1-2H3,(H,9,10) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GQWLYLDUDAANSJ-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)C(=O)CCC(=O)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H12O3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID60194474 | |
Record name | 5-Methyl-4-oxohexanoic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID60194474 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
144.17 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
41654-04-0 | |
Record name | 5-Methyl-4-oxohexanoic acid | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0041654040 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | 41654-04-0 | |
Source | DTP/NCI | |
URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=331769 | |
Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
Record name | 5-Methyl-4-oxohexanoic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID60194474 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 5-METHYL-4-OXOHEXANOIC ACID | |
Source | FDA Global Substance Registration System (GSRS) | |
URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/GU2B5382AF | |
Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.